cis-2-(Bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolane-4-ylmethyl benzoate
cis-2-(Bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolane-4-ylmethyl benzoate
Brand Name:
Vulcanchem
CAS No.:
61397-57-7
VCID:
VC21101834
InChI:
InChI=1S/C18H15BrCl2O4/c19-11-18(15-7-6-13(20)8-16(15)21)24-10-14(25-18)9-23-17(22)12-4-2-1-3-5-12/h1-8,14H,9-11H2/t14-,18-/m0/s1
SMILES:
C1C(OC(O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3
Molecular Formula:
C18H15BrCl2O4
Molecular Weight:
446.1 g/mol
cis-2-(Bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolane-4-ylmethyl benzoate
CAS No.: 61397-57-7
Cat. No.: VC21101834
Molecular Formula: C18H15BrCl2O4
Molecular Weight: 446.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 61397-57-7 |
|---|---|
| Molecular Formula | C18H15BrCl2O4 |
| Molecular Weight | 446.1 g/mol |
| IUPAC Name | [(2R,4R)-2-(bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl benzoate |
| Standard InChI | InChI=1S/C18H15BrCl2O4/c19-11-18(15-7-6-13(20)8-16(15)21)24-10-14(25-18)9-23-17(22)12-4-2-1-3-5-12/h1-8,14H,9-11H2/t14-,18-/m0/s1 |
| Standard InChI Key | OXUPOIXSQGXRGF-KSSFIOAISA-N |
| Isomeric SMILES | C1[C@@H](O[C@@](O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3 |
| SMILES | C1C(OC(O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3 |
| Canonical SMILES | C1C(OC(O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3 |
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